Cas no 1214375-45-7 (Methyl 5-bromo-2-fluoroisonicotinate)

• Product Name: Methyl 5-bromo-2-fluoroisonicotinate
• CAS No: 1214375-45-7
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4732699
• Update Time: 2025-06-14

Methyl 5-bromo-2-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-fluoroisonicotinate
• methyl 5-bromo-2-fluoropyridine-4-carboxylate
• VXNAVZKNAMKBFS-UHFFFAOYSA-N

• MDL： MFCD14698120
• Inchi： 1S/C7H5BrFNO2/c1-12-7(11)4-2-6(9)10-3-5(4)8/h2-3H,1H3
• InChI Key： VXNAVZKNAMKBFS-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-bromo-2-fluoroisonicotinate

Recent Advances in the Application of Methyl 5-bromo-2-fluoroisonicotinate (CAS: 1214375-45-7) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-2-fluoroisonicotinate (CAS: 1214375-45-7) has emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural features, which allow for versatile modifications and efficient incorporation into more complex molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Methyl 5-bromo-2-fluoroisonicotinate as a precursor in the synthesis of potent FGFR (fibroblast growth factor receptor) inhibitors. The compound's bromo and fluoro substituents were found to be critical for achieving high selectivity and binding affinity to the target kinase. The study reported a significant improvement in inhibitory activity compared to previous analogs, with IC50 values in the low nanomolar range. These findings underscore the compound's potential in addressing resistance mechanisms observed in certain cancers.

Another notable application was reported in a recent patent (WO2023056321), where Methyl 5-bromo-2-fluoroisonicotinate served as a building block for the development of novel antiviral agents. The patent describes its incorporation into a series of nucleoside analogs designed to target RNA-dependent RNA polymerases. Preliminary in vitro data showed promising activity against a range of RNA viruses, including SARS-CoV-2 variants, with improved metabolic stability compared to existing treatments. This highlights the compound's versatility in addressing emerging infectious diseases.

From a synthetic chemistry perspective, advancements in the large-scale production of Methyl 5-bromo-2-fluoroisonicotinate have been achieved through optimized palladium-catalyzed cross-coupling reactions. A 2024 publication in Organic Process Research & Development detailed a cost-effective and environmentally friendly process with yields exceeding 85% and reduced heavy metal contamination. These process improvements are particularly significant for industrial-scale pharmaceutical manufacturing, where both efficiency and sustainability are paramount.

Looking forward, the unique properties of Methyl 5-bromo-2-fluoroisonicotinate continue to inspire innovative research directions. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, computational studies are underway to predict its potential in other therapeutic areas, leveraging AI-based drug discovery platforms. As these research efforts progress, Methyl 5-bromo-2-fluoroisonicotinate is poised to remain a valuable tool in the chemical biology and pharmaceutical research landscape.